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Compound of Interest

Compound Name: 6-Methylpyrimidin-4-amine

Cat. No.: B1348821 Get Quote

This technical guide provides a comprehensive overview of the safety, hazards, and Globally

Harmonized System (GHS) information for 6-Methylpyrimidin-4-amine (CAS No: 3435-28-7).

The information is intended for researchers, scientists, and professionals in drug development

who may handle this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 6-Methylpyrimidin-4-amine is

presented below. This data is essential for understanding the compound's behavior and for

safe handling and storage.
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Property Value Source

Molecular Formula C₅H₇N₃ PubChem[1]

Molecular Weight 109.13 g/mol PubChem[1]

IUPAC Name 6-methylpyrimidin-4-amine PubChem[1]

CAS Number 3435-28-7 PubChem[1]

Appearance Solid (form not specified)
Assumed from similar

compounds

Melting Point

> 300 °C / 572 °F (for a similar

compound 2-Amino-4-hydroxy-

6-methylpyrimidine)

[2]

Solubility

Insoluble in water (for a similar

compound 2-Amino-4-hydroxy-

6-methylpyrimidine)

[2]

GHS Hazard Classification
The GHS classification for 6-Methylpyrimidin-4-amine, as aggregated from notifications to the

ECHA C&L Inventory, indicates several potential hazards.[1]

Hazard Class Hazard Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity, Single Exposure

(Respiratory tract irritation)
Category 3

GHS Pictogram:

alt text
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Signal Word:Warning[1]

Hazard and Precautionary Statements
Detailed GHS hazard (H) and precautionary (P) statements provide specific information on the

nature of the hazards and the recommended safety measures.
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Code Statement

H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.[1]

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/ eye protection/ face

protection.

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.
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P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 6-Methylpyrimidin-4-
amine are not readily available in the public domain. Researchers should refer to established

OECD guidelines for chemical safety testing when designing studies to evaluate the specific

toxicological profile of this compound.

Hazard and Response Workflow
The following diagram illustrates the logical workflow for identifying, mitigating, and responding

to the hazards associated with 6-Methylpyrimidin-4-amine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1348821?utm_src=pdf-body
https://www.benchchem.com/product/b1348821?utm_src=pdf-body
https://www.benchchem.com/product/b1348821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification

Preventative Measures

Emergency Response

Storage & Disposal

H302: Harmful if swallowed

P261: Avoid breathing dust

P264: Wash hands thoroughly

P270: Do not eat, drink, or smoke

P280: Wear PPE

Swallowing:
Rinse mouth, call poison center

H315: Causes skin irritation

Skin Contact:
Wash with plenty of water

H319: Causes serious eye irritation

Eye Contact:
Rinse cautiously with water

H335: May cause respiratory irritation

Inhalation:
Move to fresh air

P501: Dispose of safelyP403+P233: Store in a well-ventilated place

Click to download full resolution via product page

Caption: Hazard and response workflow for 6-Methylpyrimidin-4-amine.
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Toxicological Data
Quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration) values for 6-Methylpyrimidin-4-amine, are not specified in the readily available

public safety data. The GHS classification of "Acute Toxicity, Oral, Category 4" suggests a

potential for harm if ingested, but specific dose-response data is not provided.[1]

Stability and Reactivity
Information on the stability and reactivity of 6-Methylpyrimidin-4-amine is limited. However,

for a similar compound, 2-Amino-4-hydroxy-6-methylpyrimidine, it is noted to be stable under

normal conditions.[2] Incompatible materials to be avoided are strong oxidizing agents.[2]

Hazardous decomposition products may include irritating gases and vapors upon thermal

decomposition.[2]

Disclaimer
This guide is intended for informational purposes only and is based on publicly available data.

It is not a substitute for a comprehensive Safety Data Sheet (SDS) provided by the

manufacturer. Researchers and all personnel handling this chemical should consult the original

SDS and follow all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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